Cas no 863589-21-3 (Benzamide, 3,5-dimethoxy-N-(3-thiazolo[5,4-b]pyridin-2-ylphenyl)-)

• Product Name: Benzamide, 3,5-dimethoxy-N-(3-thiazolo[5,4-b]pyridin-2-ylphenyl)-
• CAS No: 863589-21-3
• MF: C₂₁H₁₇N₃O₃S
• MW: 391.442983388901
• CID: 4251884
• PubChem ID: 4153640
• Update Time: 2025-07-19

Benzamide, 3,5-dimethoxy-N-(3-thiazolo[5,4-b]pyridin-2-ylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,5-dimethoxy-N-(3-thiazolo[5,4-b]pyridin-2-ylphenyl)-
• WAY-339491
• SCHEMBL2740048
• AKOS001553290
• 3,5-DIMETHOXY-N-(3-{[1,3]THIAZOLO[5,4-B]PYRIDIN-2-YL}PHENYL)BENZAMIDE
• 3,5-dimethoxy-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide
• F0694-0123
• 863589-21-3
• HY-169809
• AS-88276
• (Z)-3,5-dimethoxy-N-(3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-carboximidic acid
• SIRT1-IN-5

• Inchi： 1S/C21H17N3O3S/c1-26-16-10-14(11-17(12-16)27-2)19(25)23-15-6-3-5-13(9-15)20-24-18-7-4-8-22-21(18)28-20/h3-12H,1-2H3,(H,23,25)
• InChI Key： IKWDUIJPWUAFFQ-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CN=2)N=C1C1C=CC=C(C=1)NC(C1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 391.09906259g/mol
• Monoisotopic Mass: 391.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Benzamide, 3,5-dimethoxy-N-(3-thiazolo[5,4-b]pyridin-2-ylphenyl)-

Benzamide, 3,5-dimethoxy-N-(3-thiazolo[5,4-b]pyridin-2-ylphenyl)- (CAS No. 863589-21-3): A Comprehensive Overview

Benzamide, 3,5-dimethoxy-N-(3-thiazolo[5,4-b]pyridin-2-ylphenyl)- (CAS No. 863589-21-3) is a unique and multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure and biological activity, holds potential applications in various therapeutic areas. This article aims to provide a comprehensive overview of Benzamide, 3,5-dimethoxy-N-(3-thiazolo[5,4-b]pyridin-2-ylphenyl)-, including its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

Benzamide, 3,5-dimethoxy-N-(3-thiazolo[5,4-b]pyridin-2-ylphenyl)- is a benzamide derivative with a complex molecular structure. The compound features a benzene ring substituted with two methoxy groups at the 3 and 5 positions. The amide group is attached to a phenyl ring that is further substituted with a thiazolo[5,4-b]pyridine moiety. This unique combination of functional groups imparts specific chemical and physical properties to the molecule.

The molecular formula of Benzamide, 3,5-dimethoxy-N-(3-thiazolo[5,4-b]pyridin-2-ylphenyl)- is C₁₉H₁₇N₃O₃S, with a molecular weight of approximately 367.41 g/mol. The compound is typically solid at room temperature and exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point ranges from 160 to 162°C.

Biological Activities and Mechanisms of Action

Benzamide, 3,5-dimethoxy-N-(3-thiazolo[5,4-b]pyridin-2-ylphenyl)- has been extensively studied for its biological activities. One of the key areas of interest is its potential as an anticancer agent. Recent studies have demonstrated that this compound exhibits significant antiproliferative effects against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells.

The mechanism of action of Benzamide, 3,5-dimethoxy-N-(3-thiazolo[5,4-b]pyridin-2-ylphenyl)- involves multiple pathways. It has been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways and disrupting mitochondrial function. Additionally, the compound can inhibit cell cycle progression by downregulating cyclin D1 and upregulating p21 and p27 proteins. These mechanisms collectively contribute to its antiproliferative effects.

Benzamide, 3,5-dimethoxy-N-(3-thiazolo[5,4-b]pyridin-2-ylphenyl)- also exhibits anti-inflammatory properties. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity makes it a potential candidate for the treatment of inflammatory diseases.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of Benzamide, 3,5-dimethoxy-N-(3-thiazolo[5,4-b]pyridin-2-ylphenyl)- has been investigated in preclinical studies using animal models. The compound shows good oral bioavailability and rapid absorption following oral administration. It is metabolized primarily in the liver via cytochrome P450 enzymes and excreted mainly through the urine.

Toxicological studies have indicated that Benzamide, 3,5-dimethoxy-N-(3-thiazolo[5,4-b]pyridin-2-ylphenyl)- has low toxicity at therapeutic doses. However, higher doses can cause mild hepatotoxicity and nephrotoxicity in some animal models. These findings highlight the importance of dose optimization in clinical settings to ensure safety and efficacy.

Clinical Applications and Future Directions

The potential clinical applications of Benzamide, 3,5-dimethoxy-N-(3-thiazolo[5,4-b]pyridin-2-ylphenyl)- are diverse and promising. Ongoing clinical trials are evaluating its efficacy in treating various cancers and inflammatory diseases. Preliminary results from phase I trials have shown promising antitumor activity with acceptable safety profiles.

In addition to its therapeutic potential, Benzamide, 3,5-dimethoxy-N-(3-thiazolo[5,4-b]pyridin-2-ylphenyl)- is also being explored as a lead compound for drug discovery efforts. Researchers are investigating structural modifications to enhance its potency and selectivity for specific targets. These efforts aim to develop more effective derivatives with improved pharmacological properties.

Conclusion

In conclusion, Benzamide, 3,5-dimethoxy-N-(3-thiazolo[5,4-b]pyridin-2-ylphenyl)- (CAS No. 863589-21-3) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific biological activities that make it a valuable candidate for the treatment of various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications. As further studies progress, Benzamide, Benzamide, Benzamide, Benzamide, Benzamide, Benzamide, Benzamide, Benzamide, Benzamide, Benzamide, Benzamide, Benzamide, strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> span> span> span> span> span> span> span> span> span> span>Benzamide,,,,,,,,,,,,,, em>,< em>,< em>,< em>,< em>,< em>,< em>,< em>,< em>,< em>,< em>,< em>,< em>,< em>,< em>,< em>,< em>,< em>,< em>,< em >,< / p >